Cas no 1315340-54-5 (5-Bromo-2-fluoro-6-ethoxyphenylboronic acid)

• Product Name: 5-Bromo-2-fluoro-6-ethoxyphenylboronic acid
• CAS No: 1315340-54-5
• MF: C₈H₉BBrFO₃
• MW: 262.868665456772
• CID: 1072397
• Update Time: 2023-08-02

5-Bromo-2-fluoro-6-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-6-ethoxyphenylboronic acid
• 3-bromo-2-ethoxy-6-fluorophenylboronic acid
• 3702AD

• Inchi： 1S/C8H9BBrFO3/c1-2-14-8-5(10)3-4-6(11)7(8)9(12)13/h3-4,12-13H,2H2,1H3
• InChI Key： CQJCRITVZWAMKV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(B(O)O)=C1OCC)F

Computed Properties

• Exact Mass: 261.981
• Monoisotopic Mass: 261.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7